Cas no 2248273-40-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate
• CAS No: 2248273-40-5
• MF: C₁₉H₉F₃N₂O₅
• MW: 402.280375242233
• CID: 5845250
• PubChem ID: 165725160
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248273-40-5
• EN300-6523911
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate

• Inchi： 1S/C19H9F3N2O5/c20-19(21,22)13-8-4-3-7-12(13)15-9-14(23-28-15)18(27)29-24-16(25)10-5-1-2-6-11(10)17(24)26/h1-9H
• InChI Key： WNZMVYOEXCIDHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NO1)(F)F

Computed Properties

• Exact Mass: 402.04635588g/mol
• Monoisotopic Mass: 402.04635588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate (CAS No. 2248273-40-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate (CAS No. 2248273-40-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a trifluoromethylphenyl-oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound’s trifluoromethyl group aligns with current trends in drug discovery, where fluorine incorporation is a key strategy for improving pharmacokinetic properties. Additionally, the 1,2-oxazole ring system is known for its versatility in medicinal chemistry, often serving as a hydrogen bond acceptor or contributing to molecular rigidity. These attributes make CAS No. 2248273-40-5 a subject of ongoing studies in small-molecule therapeutics and crop protection agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate involves multi-step organic transformations, including cyclization and esterification reactions. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to minimize environmental impact.

From a commercial perspective, this compound is often searched in conjunction with terms like "isoindole derivatives in drug discovery", "oxazole-based agrochemicals", and "trifluoromethylphenyl applications". Its relevance extends to emerging fields such as precision agriculture and targeted cancer therapies, where its modular design allows for structural optimization. Furthermore, its CAS No. 2248273-40-5 is frequently queried in patent databases, reflecting its potential for intellectual property development.

Safety and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate adhere to standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve anhydrous environments to prevent hydrolysis of the ester linkage. These precautions ensure the compound’s stability for long-term research use.

In summary, CAS No. 2248273-40-5 represents a cutting-edge example of heterocyclic chemistry with broad interdisciplinary appeal. Its combination of isoindole and oxazole pharmacophores, along with the trifluoromethyl substituent, positions it as a valuable tool for scientists exploring next-generation therapeutic and agrochemical solutions. As research progresses, this compound is likely to feature prominently in publications and innovation pipelines.